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Abstract
JBI-802 is a first-in-class, orally bioavailable small molecule that dually inhibits two key

epigenetic regulators: Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6

(HDAC6). These enzymes are components of the CoREST (Co-repressor of Repressor

Element-1 Silencing Transcription) complex, which plays a critical role in the development and

progression of various cancers, including hematologic malignancies. By simultaneously

targeting both LSD1 and HDAC6, JBI-802 offers a synergistic anti-tumor effect, promoting

differentiation of malignant hematopoietic cells and inhibiting their proliferation. This technical

guide provides a comprehensive overview of the preclinical and clinical research on JBI-802 in

the context of hematologic malignancies, including its mechanism of action, quantitative data

from key studies, detailed experimental protocols, and visualizations of the relevant signaling

pathways.

Introduction
Epigenetic dysregulation is a hallmark of cancer, and the enzymes that modify histones and

other proteins are attractive therapeutic targets. JBI-802 is an innovative therapeutic agent that
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uniquely combines the inhibition of LSD1 and HDAC6 in a single molecule.[1] LSD1 is

responsible for the demethylation of histone H3 at lysine 4 (H3K4), a mark associated with

active gene transcription.[2] HDAC6 is a cytoplasmic deacetylase that targets non-histone

proteins, including α-tubulin, and is involved in protein trafficking and degradation.[2] In

hematologic malignancies such as acute myeloid leukemia (AML), myelodysplastic syndromes

(MDS), and myeloproliferative neoplasms (MPNs), the CoREST complex is often dysregulated,

leading to a block in differentiation and uncontrolled proliferation of hematopoietic progenitor

cells.[3][4] JBI-802's dual inhibitory action on the CoREST complex aims to reverse these

effects and restore normal hematopoiesis.

Mechanism of Action
JBI-802 exerts its anti-tumor effects through a multi-pronged mechanism centered on the

inhibition of the CoREST complex.

LSD1 Inhibition: By inhibiting LSD1, JBI-802 prevents the demethylation of H3K4, leading to

an increase in H3K4me2 levels.[5] This epigenetic mark is associated with the activation of

gene expression. Consequently, genes that promote myeloid differentiation, such as CD11b

and CD86, are upregulated.[6] Furthermore, LSD1 inhibition has been shown to

downregulate the expression of the proto-oncogene MYC, a key driver of proliferation in

many cancers.[7]

HDAC6 Inhibition: Inhibition of HDAC6 by JBI-802 leads to the hyperacetylation of its

substrates, most notably α-tubulin.[8] This disrupts microtubule dynamics and intracellular

trafficking, which can induce cell cycle arrest and apoptosis.

CoREST Complex Modulation: The CoREST complex, which includes LSD1, HDAC1/2, and

the scaffold protein CoREST (RCOR1), is a critical regulator of gene expression. The

transcription factor GFI1B (Growth factor independence 1B) recruits the CoREST complex to

specific gene promoters to repress their transcription, playing a crucial role in normal

megakaryocyte and erythroid differentiation.[9][10][11] Mutations in GFI1B can lead to

bleeding disorders due to impaired platelet formation.[9][10][11] By inhibiting key enzymatic

components of this complex, JBI-802 disrupts its repressive function, leading to the

reactivation of genes that promote differentiation and suppress tumor growth.

Quantitative Data
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The following tables summarize the key quantitative data from preclinical and clinical studies of

JBI-802.

Table 1: In Vitro Potency of JBI-802

Target Assay Type IC50 Reference

LSD1 TR-FRET 50 nM [7]

HDAC6 Fluorescence-based 11 nM [7]

HDAC8 Fluorescence-based 98 nM [7]

Table 2: Preclinical Efficacy of JBI-802 in a Hematologic Malignancy Model

Model Treatment
Efficacy
Endpoint

Result Reference

HEL92.1.7

Erythroleukemia

Xenograft

JBI-802 ED50 ~6.25 mg/kg BID [7]

Table 3: Phase 1 Clinical Trial (NCT05268666) Details and Observations
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Parameter Details Reference

Trial Design

First-in-human, open-label,

dose escalation and expansion

study.

[3][12]

Patient Population

Advanced solid tumors, with

planned expansion into

hematologic malignancies.

[3][12]

Starting Dose
10 mg orally, once daily, on a 4

days on/3 days off schedule.
[12][13]

Key Observation

Dose-proportional increase in

exposure and a correlation

between exposure and on-

target platelet decrease.

[2]

Adverse Events

The only adverse event above

grade 1 was a dose-

dependent, reversible

decrease in platelets. No

anemia or dysgeusia was

reported.

[2]

Preliminary Efficacy (NSCLC)

In two immunotherapy-

refractory NSCLC patients

treated with 10 mg, one

showed a 39% decrease in a

lung tumor and the other had a

>50% shrinkage of liver

metastasis.

[2][14]

Experimental Protocols
This section provides an overview of the methodologies used in the preclinical evaluation of

JBI-802. While specific, detailed protocols from the manufacturer are proprietary, the following

descriptions are based on standard laboratory procedures and information gleaned from public

sources.
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Cell Viability Assay (MTT/Alamar Blue)
Objective: To determine the anti-proliferative effect of JBI-802 on hematologic malignancy

cell lines.

Cell Lines: Human AML cell lines such as HEL92.1.7, KG1a, HL-60, MOLM-14, and MV4-11

are commonly used.[7][15]

Protocol Overview:

Seed cells in 96-well plates at a predetermined density.

Treat cells with a range of concentrations of JBI-802 or vehicle control.

Incubate for a specified period (e.g., 72 hours).

Add MTT or Alamar Blue reagent to each well and incubate according to the

manufacturer's instructions.[16]

Measure the absorbance or fluorescence using a plate reader to determine the

percentage of viable cells relative to the vehicle control.

Western Blotting
Objective: To assess the effect of JBI-802 on the levels of specific proteins and their post-

translational modifications.

Protocol Overview:

Treat cells with JBI-802 or vehicle control for a specified time.

Lyse the cells to extract total protein.

Separate proteins by size using SDS-PAGE.

Transfer the separated proteins to a PVDF or nitrocellulose membrane.

Probe the membrane with primary antibodies specific for target proteins such as

acetylated α-tubulin, H3K4me2, and MYC.[8][17][18]
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Incubate with a corresponding HRP-conjugated secondary antibody.

Detect the signal using a chemiluminescent substrate and an imaging system.

Quantitative Real-Time PCR (qRT-PCR)
Objective: To measure the effect of JBI-802 on the mRNA expression of target genes.

Protocol Overview:

Treat cells with JBI-802 or vehicle control.

Isolate total RNA from the cells.

Synthesize cDNA from the RNA using reverse transcriptase.

Perform real-time PCR using gene-specific primers for targets like GFI1B and MYC.

Normalize the expression of the target genes to a housekeeping gene (e.g., GAPDH or β-

actin) to determine the relative fold change in expression.

Flow Cytometry
Objective: To analyze the expression of cell surface markers associated with myeloid

differentiation.

Protocol Overview:

Treat cells with JBI-802 or vehicle control.

Harvest and wash the cells.

Incubate the cells with fluorescently labeled antibodies against CD11b and CD86.[6][19]

[20][21]

Analyze the stained cells using a flow cytometer to quantify the percentage of cells

expressing these markers and the intensity of expression.

In Vivo Xenograft Model
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Objective: To evaluate the anti-tumor efficacy of JBI-802 in a living organism.

Animal Model: Immunodeficient mice (e.g., NOD/SCID or NSG) are typically used to prevent

rejection of human cells.[15][22][23]

Protocol Overview:

Inject human AML cells (e.g., HEL92.1.7) subcutaneously or intravenously into the mice.

[15][22][23]

Once tumors are established or leukemia is engrafted, randomize the mice into treatment

and control groups.

Administer JBI-802 orally at various doses and schedules.

Monitor tumor volume, body weight, and overall health of the mice.

At the end of the study, euthanize the mice and collect tumors or tissues for further

analysis (e.g., western blotting, immunohistochemistry).

Signaling Pathways and Visualizations
The following diagrams, generated using the DOT language for Graphviz, illustrate the key

signaling pathways affected by JBI-802.
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Caption: JBI-802 dual inhibitory mechanism of action.
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Caption: Preclinical to clinical research workflow for JBI-802.
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Conclusion
JBI-802 represents a promising novel therapeutic strategy for hematologic malignancies by

dually targeting LSD1 and HDAC6. Its unique mechanism of action, which promotes

differentiation and inhibits proliferation of malignant cells, has been demonstrated in preclinical

models and is now being evaluated in clinical trials. The favorable safety profile observed in

early clinical studies, particularly the lack of anemia, suggests a potential advantage over other

epigenetic modulators. Further research is warranted to fully elucidate the clinical potential of

JBI-802 in various hematologic malignancies and to identify patient populations most likely to

benefit from this innovative therapy. This technical guide provides a foundational understanding

of JBI-802 for researchers and drug development professionals, aiming to facilitate further

investigation and development of this first-in-class dual inhibitor.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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